Cas no 2227716-47-2 (methyl (3R)-3-(2,3-dimethoxyphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(2,3-dimethoxyphenyl)-3-hydroxypropanoate
• CAS No: 2227716-47-2
• MF: C₁₂H₁₆O₅
• MW: 240.252444267273
• CID: 6000550
• PubChem ID: 165639993
• Update Time: 2025-05-19

methyl (3R)-3-(2,3-dimethoxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(2,3-dimethoxyphenyl)-3-hydroxypropanoate
• EN300-1816212
• 2227716-47-2

• Inchi： 1S/C12H16O5/c1-15-10-6-4-5-8(12(10)17-3)9(13)7-11(14)16-2/h4-6,9,13H,7H2,1-3H3/t9-/m1/s1
• InChI Key： PVDNNFIGSAHRGG-SECBINFHSA-N
• SMILES： O[C@H](CC(=O)OC)C1C=CC=C(C=1OC)OC

Computed Properties

• Exact Mass: 240.09977361g/mol
• Monoisotopic Mass: 240.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65Ų

Additional information on methyl (3R)-3-(2,3-dimethoxyphenyl)-3-hydroxypropanoate

Methyl (3R)-3-(2,3-dimethoxyphenyl)-3-hydroxypropanoate (CAS No. 2227716-47-2): A Comprehensive Overview

Methyl (3R)-3-(2,3-dimethoxyphenyl)-3-hydroxypropanoate, identified by its CAS number 2227716-47-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, with its unique structural and functional attributes, has garnered attention for its potential applications in drug discovery and therapeutic interventions. The detailed exploration of this molecule not only sheds light on its chemical properties but also underscores its relevance in contemporary research.

The molecular structure of Methyl (3R)-3-(2,3-dimethoxyphenyl)-3-hydroxypropanoate consists of a propanoate ester moiety linked to a (3R)-configured hydroxyl group and a 2,3-dimethoxyphenyl ring. This arrangement contributes to its distinct physicochemical properties, including solubility, stability, and reactivity. The presence of the dimethoxyphenyl group enhances its interaction with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on identifying novel bioactive compounds that can modulate biological pathways associated with various diseases. Methyl (3R)-3-(2,3-dimethoxyphenyl)-3-hydroxypropanoate has emerged as a compound of interest due to its structural similarity to known pharmacophores. Studies have demonstrated its potential in inhibiting key enzymes and receptors involved in inflammatory responses, making it a candidate for developing anti-inflammatory agents.

The synthesis of Methyl (3R)-3-(2,3-dimethoxyphenyl)-3-hydroxypropanoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and enantioselectivity. The (3R) configuration is particularly crucial, as it determines the compound's biological activity. Advanced synthetic methodologies, such as chiral resolution and asymmetric synthesis, have been employed to achieve the desired stereoisomer with high purity.

One of the most compelling aspects of Methyl (3R)-3-(2,3-dimethoxyphenyl)-3-hydroxypropanoate is its potential application in the development of targeted therapies. Preclinical studies have shown that this compound exhibits significant binding affinity to certain protein targets, suggesting its utility in treating conditions such as cancer and neurodegenerative disorders. The dimethoxyphenyl moiety plays a critical role in modulating these interactions, thereby enhancing the compound's therapeutic efficacy.

The pharmacokinetic profile of Methyl (3R)-3-(2,3-dimethoxyphenyl)-3-hydroxypropanoate is another area of active research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its clinical use. Preliminary studies indicate that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and rapid clearance from the system. These findings are crucial for designing effective dosing regimens and minimizing potential side effects.

In conclusion, Methyl (3R)-3-(2,3-dimethoxyphenyl)-3-hydroxypropanoate (CAS No. 2227716-47-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing some of the most pressing health challenges of our time.